Cas no 61713-41-5 (2,4-Pentanedione, 3-[(4-chlorophenyl)methyl]-)

• Product Name: 2,4-Pentanedione, 3-[(4-chlorophenyl)methyl]-
• CAS No: 61713-41-5
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 468876
• PubChem ID: 1488803
• Update Time: 2025-04-19

2,4-Pentanedione, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[(4-chlorophenyl)methyl]-
• 3-[(4-chlorophenyl)methyl]pentane-2,4-dione
• 9M-733
• OUSXQLOQSXXOEC-UHFFFAOYSA-N
• SCHEMBL3773871
• 61713-41-5
• CS-0365665
• 3-(4-chlorobenzyl)-2,4-pentanedione
• AKOS005104325
• DTXSID10363395
• MFCD00815255
• 3-(4-chlorobenzyl)pentane-2,4-dione

• Inchi： 1S/C12H13ClO2/c1-8(14)12(9(2)15)7-10-3-5-11(13)6-4-10/h3-6,12H,7H2,1-2H3
• InChI Key： OUSXQLOQSXXOEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 224.06049
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14